4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide

• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide
• InChI: InChI=1S/C18H19FN2O2/c19-16-5-3-15(4-6-16)18(22)20-17-7-1-14(2-8-17)13-21-9-11-23-12-10-21/h1-8H,9-13H2,(H,20,22)
• InChI Key: SNYDDRBDECVYDS-UHFFFAOYSA-N
• SMILES: C1COCCN1CC2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)F
• solubility: 47.2 [ug/mL]

Description

4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of the protein kinase B (PKB), also known as Akt, which is a crucial signaling molecule involved in various cellular processes, including cell survival, growth, and metabolism.

Mechanism of Action

4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide exerts its pharmacological effects by inhibiting the protein kinase B (PKB) signaling pathway. PKB is a crucial signaling molecule that regulates various cellular processes, including cell survival, growth, and metabolism. Inhibition of PKB by 4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide leads to the activation of downstream signaling pathways that promote apoptosis, cell cycle arrest, and autophagy, ultimately resulting in the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and cell cycle arrest. Additionally, it has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes. Furthermore, it has been shown to protect against neuronal damage and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide in lab experiments is its high potency and specificity for the PKB signaling pathway. It has been shown to have a lower toxicity profile than other PKB inhibitors, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of using 4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide in lab experiments is its limited solubility in water, which can cause difficulties in formulation and administration.

Future Directions

There are several future directions for the development and application of 4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide. One potential area of research is the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to elucidate the precise mechanism of action of 4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide and its downstream signaling pathways. Furthermore, there is a need for preclinical and clinical studies to evaluate the safety and efficacy of 4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide in various diseases, including cancer, diabetes, and neurodegenerative disorders. Finally, there is a need for the development of novel formulations and delivery methods to improve the solubility and bioavailability of 4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide.
Conclusion:
In conclusion, 4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide is a promising compound that has gained significant attention in the field of scientific research. It has shown potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. It exerts its pharmacological effects by inhibiting the PKB signaling pathway, leading to the inhibition of cancer cell growth and proliferation, improvement of glucose tolerance and insulin sensitivity, and protection against neuronal damage. Further research is needed to optimize the synthesis method, elucidate the precise mechanism of action, and evaluate the safety and efficacy of 4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide in various diseases.

Synthesis Methods

The synthesis of 4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide is a multi-step process that involves the reaction of 4-fluoro-N-(4-formylphenyl)benzamide with morpholine and formaldehyde. The resulting product is then treated with hydrochloric acid to yield the final product. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

4-fluoro-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. It has been shown to inhibit the growth and proliferation of cancer cells and sensitize them to chemotherapy. Additionally, it has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes. Furthermore, it has been shown to protect against neuronal damage and improve cognitive function in animal models of Alzheimer's disease.